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Compound of Interest

Compound Name: ML RR-S2 CDA intermediate 1

Cat. No.: B15381684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ADU-S100 (also known as MIW815) is a synthetic cyclic dinucleotide that acts as a potent

agonist of the Stimulator of Interferon Genes (STING) pathway.[1][2] As a key mediator of

innate immunity, the activation of STING by ADU-S100 triggers the production of type I

interferons and other pro-inflammatory cytokines, leading to a robust anti-tumor immune

response.[3][4][5] This application note provides a comprehensive guide to the solubility and

reconstitution of ADU-S100 for its effective use in pre-clinical research and drug development.

Physicochemical Properties and Solubility
ADU-S100 is typically available as a lyophilized solid in various salt forms (e.g., disodium or

ammonium salt), which can affect its solubility. It is crucial to refer to the manufacturer's product

data sheet for batch-specific information. The following table summarizes the reported solubility

of ADU-S100 in different solvents.
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Solvent Salt Form Reported Solubility Source

Water Disodium Salt Soluble to 5 mM R&D Systems

Water Not Specified 2.19 mg/mL DrugBank Online[1]

Acetonitrile Not Specified
Slightly soluble: 0.1-1

mg/ml
Cayman Chemical

DMSO Ammonium Salt ≥ 10 mg/mL AbMole BioScience[4]

Reconstitution Protocol
The following is a general protocol for the reconstitution of lyophilized ADU-S100. It is

recommended to always centrifuge the vial before opening to ensure that all the powder is at

the bottom.

Materials:

Lyophilized ADU-S100

Sterile, nuclease-free water, PBS, or another appropriate solvent

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure for Creating a Stock Solution:

Pre-Reconstitution Centrifugation: Briefly centrifuge the vial of lyophilized ADU-S100 to pellet

any material that may have become dislodged during shipping.

Solvent Addition: Carefully open the vial and add the desired volume of sterile, nuclease-free

water or an appropriate buffer (e.g., PBS) to achieve a recommended stock concentration

(e.g., 1-10 mg/mL). The choice of solvent should be guided by the experimental

requirements and the solubility information provided by the supplier.
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Dissolution: Gently vortex the vial to dissolve the powder completely. For compounds that

are difficult to dissolve, incubation at room temperature for 10-15 minutes with occasional

vortexing may be beneficial.

Post-Reconstitution Centrifugation: Briefly centrifuge the vial again to collect the entire

volume of the reconstituted solution.

Aliquoting and Storage: For long-term storage, it is recommended to aliquot the stock

solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the

aliquots at -20°C or -80°C as recommended by the manufacturer.

Application Notes and Experimental Protocols
ADU-S100 is a versatile tool for studying the STING pathway and its role in immunity and

cancer. Below are examples of its application in both in vitro and in vivo settings.

In Vitro Application: Stimulation of Dendritic Cells
ADU-S100 can be used to activate dendritic cells (DCs) and study the downstream signaling

events.

Protocol:

Cell Culture: Culture bone marrow-derived dendritic cells (BMDCs) or other relevant immune

cells in an appropriate medium.

Stimulation: Prepare a working solution of ADU-S100 by diluting the stock solution in the cell

culture medium to the desired final concentration (e.g., 0.5 - 5 µg/mL).

Incubation: Add the ADU-S100 working solution to the cells and incubate for the desired

period (e.g., 6 hours).

Analysis: Analyze the activation of the STING pathway by measuring the expression of

maturation markers (e.g., CD40, CD80, CD86) by flow cytometry, or by quantifying the

production of cytokines (e.g., IFN-β) in the supernatant by ELISA.[6]
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In Vivo Application: Intratumoral Administration in
Mouse Models
Intratumoral injection of ADU-S100 has been shown to induce potent anti-tumor immunity in

various mouse models.

Protocol:

Animal Model: Establish tumors in mice by subcutaneous injection of tumor cells (e.g., CT26

colorectal carcinoma).

Preparation of Dosing Solution: Dilute the ADU-S100 stock solution in sterile PBS to the

desired final concentration for injection (e.g., 50 µg/mL).[7]

Administration: Once tumors reach a palpable size, intratumorally inject the prepared ADU-

S100 solution (e.g., 20-50 µg per tumor).[7][8]

Monitoring: Monitor tumor growth and overall animal health. The treatment can be repeated

as necessary based on the experimental design.

Analysis: At the end of the study, tumors and other tissues can be harvested for further

analysis, such as immunohistochemistry to assess immune cell infiltration or gene

expression analysis of immune-related genes.

Visualizing the Mechanism and Workflow
To better understand the biological context and experimental application of ADU-S100, the

following diagrams illustrate its signaling pathway and a typical experimental workflow.
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Caption: ADU-S100 signaling pathway.
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Caption: General experimental workflow for ADU-S100.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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